5-Chloro-2-(oxan-4-ylsulfanyl)pyrimidine

• IUPAC Name: 5-chloro-2-(oxan-4-ylsulfanyl)pyrimidine
• InChI: InChI=1S/C9H11ClN2OS/c10-7-5-11-9(12-6-7)14-8-1-3-13-4-2-8/h5-6,8H,1-4H2
• InChI Key: ODPNRXFHSTUULJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1SC2=NC=C(C=N2)Cl
• Molecular Formula: C9H11ClN2OS
• Molecular Weight: 230.72 g/mol

Description

5-Chloro-2-(oxan-4-ylsulfanyl)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted at the 5-position with chlorine and at the 2-position with a morpholine-4-ylsulfanyl (oxan-4-ylsulfanyl) group. The oxan-4-ylsulfanyl group may influence metabolic stability and target binding compared to other sulfur-containing substituents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-2-(oxan-4-ylsulfanyl)pyrimidine typically involves the nucleophilic substitution of a suitable pyrimidine precursor. One common method involves the reaction of 5-chloropyrimidine with oxan-4-ylsulfanyl chloride under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like triethylamine to neutralize the hydrochloric acid formed during the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. Continuous flow reactors and automated synthesis platforms can be employed to enhance the efficiency and scalability of the process.

Chemical Reactions Analysis

Types of Reactions

5-Chloro-2-(oxan-4-ylsulfanyl)pyrimidine can undergo various chemical reactions, including:

Nucleophilic Substitution: The chlorine atom at the 5-position can be replaced by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation and Reduction: The oxan-4-ylsulfanyl group can be oxidized to sulfoxides or sulfones, and reduced back to the sulfide.

Coupling Reactions: It can participate in cross-coupling reactions like Suzuki-Miyaura coupling to form carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium methoxide, potassium thiolate, or primary amines in polar aprotic solvents.

Oxidation: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Coupling Reactions: Palladium catalysts, boronic acids, and bases like potassium carbonate.

Major Products

Substitution Products: Depending on the nucleophile, products can include 5-amino-2-(oxan-4-ylsulfanyl)pyrimidine, 5-alkoxy-2-(oxan-4-ylsulfanyl)pyrimidine, etc.

Oxidation Products: Sulfoxides and sulfones.

Coupling Products: Biaryl derivatives when involved in Suzuki-Miyaura coupling.

Scientific Research Applications

5-Chloro-2-(oxan-4-ylsulfanyl)pyrimidine has several applications in scientific research:

Medicinal Chemistry: It serves as a building block for the synthesis of pharmaceutical compounds with potential antiviral, antibacterial, and anticancer activities.

Biological Studies: Used in the study of enzyme inhibitors and receptor modulators.

Material Science: Incorporated into polymers and materials with specific electronic or optical properties.

Agrochemicals: Utilized in the development of herbicides and fungicides.

Mechanism of Action

The mechanism of action of 5-Chloro-2-(oxan-4-ylsulfanyl)pyrimidine depends on its specific application. In medicinal chemistry, it may act as an enzyme inhibitor by binding to the active site of the enzyme, thereby blocking its activity. The oxan-4-ylsulfanyl group can interact with various molecular targets, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

5-Chloro-2-(methylsulfonyl)-N-(1,3-thiazol-2-yl)-4-pyrimidinecarboxamide (AZ7)

• Substituents : Methylsulfonyl group at 2-position; thiazole carboxamide at 4-position.
• Biological Activity: Tested against Escherichia coli but with an unknown molecular target. The methylsulfonyl group may enhance electrophilicity but reduce membrane permeability compared to the oxan-4-ylsulfanyl group in the target compound .
• Applications : Antimicrobial research (mode of action under investigation).

5-Chloro-2-(methylsulfonyl)pyrimidine-4-carboxylic Acid (PK11000)

• Substituents : Methylsulfonyl at 2-position; carboxylic acid at 4-position.
• Biological Activity : Reactivates mutant p53 by covalent binding to cysteine residues. The sulfonyl group increases thermal stability but may limit cellular uptake due to polarity. The carboxylic acid enhances target affinity but reduces lipophilicity .
• Applications : Anticancer therapeutics (p53 reactivation).

5-Chloro-2-((3-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-5-yl)oxy)pyrimidine

• Substituents : Trifluoroethyl-pyrazole-oxy group at 2-position.
• Biological Activity : Exhibits herbicidal activity via bleaching of green weeds. The electron-withdrawing trifluoroethyl group enhances reactivity, while the pyrazole moiety improves soil persistence compared to morpholine-based analogs .
• Applications : Herbicide development.

5-Chloro-2-(methylthio)-7-morpholinothiazolo[4,5-d]pyrimidine

• Substituents : Methylthio at 2-position; morpholine at 7-position.
• Biological Activity: Not explicitly stated, but safety data indicate moderate toxicity (GHS Category 2). The methylthio group may increase nucleophilic susceptibility, whereas the morpholine improves solubility .
• Applications : Pharmaceutical intermediate (exact use unspecified).

Triclosan (5-Chloro-2-(2,4-dichlorophenoxy)phenol)

• Substituents: Dichlorophenoxy-phenol structure.
• Biological Activity: Broad-spectrum antimicrobial agent inhibiting enoyl reductase. Despite structural differences (phenolic core vs. pyrimidine), the 5-chloro-2-substitution pattern parallels bioactivity trends. However, Triclosan’s environmental persistence raises toxicity concerns, unlike morpholine-containing analogs .
• Applications : Consumer antiseptics (restricted due to ecological risks).

Comparative Analysis Table

Compound Name	Substituents (Position)	Key Biological Activity	Applications	Advantages/Limitations vs. Target Compound	References
5-Chloro-2-(oxan-4-ylsulfanyl)pyrimidine	Cl (5), oxan-4-ylsulfanyl (2)	Understudied (theoretical)	Drug discovery, agrochemicals	Adv: Solubility; Lim: Limited data
AZ7	Cl (5), methylsulfonyl (2), thiazole	Antimicrobial (unknown target)	Antimicrobial research	Lim: Poor target specificity
PK11000	Cl (5), methylsulfonyl (2), COOH (4)	p53 reactivation	Anticancer therapeutics	Adv: Target affinity; Lim: Low permeability
Trifluoroethyl-pyrazole analog	Cl (5), pyrazole-oxy (2)	Herbicidal (bleaching activity)	Herbicide development	Adv: Soil activity; Lim: Environmental persistence
Triclosan	Cl (5), dichlorophenoxy-phenol (2)	Antimicrobial (enoyl reductase inhibition)	Consumer antiseptics	Lim: Ecological toxicity

Key Research Findings and Trends

• Substituent Effects :
  • Sulfur Groups : Sulfanyl (e.g., oxan-4-ylsulfanyl) improves solubility and metabolic stability compared to sulfonyl (AZ7, PK11000) or thioether (methylthio) groups .
  • Halogen Positioning : The 5-chloro substitution is conserved across analogs, suggesting its role in electrophilic interactions or steric hindrance .
• Biological Performance: Morpholine-containing compounds (e.g., target compound, 5-Chloro-2-(methylthio)-7-morpholinothiazolo[4,5-d]pyrimidine) show balanced solubility and safety profiles, making them preferable for drug development . Phenolic analogs like Triclosan, while potent, face regulatory restrictions due to environmental risks .